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Compound of Interest

Isopropyl 5-
Compound Name:
(diphenylphosphoryl)pentanoate

Cat. No.: B1141997

Isopropyl 5-(diphenylphosphoryl)pentanoate: A
Technical Guide

CAS Number: 2088449-88-9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl 5-(diphenylphosphoryl)pentanoate is an organophosphorus compound primarily
recognized as a process impurity in the synthesis of Latanoprost, a prostaglandin F2a
analogue used in the treatment of glaucoma and ocular hypertension.[1] Its presence as an
impurity necessitates its characterization and the development of analytical methods for its
detection and quantification to ensure the quality and safety of the final drug product. This
technical guide provides a comprehensive overview of the known properties, synthesis, and
analysis of Isopropyl 5-(diphenylphosphoryl)pentanoate.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Isopropyl 5-
(diphenylphosphoryl)pentanoate is presented in the table below. The data is compiled from
various chemical suppliers and databases.
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Property Value Reference
Molecular Formula C20H2503P [21[3114]
Molecular Weight 344.38 g/mol [4]

CAS Number 2088449-88-9 [2][3][4]
Appearance Crystalline solid [1]

Purity >95% (HPLC) [4]

Soluble in DMF (25 mg/ml),
Solubility DMSO (25 mg/ml), and 2]

Ethanol (50 mg/ml). Limited

solubility in aqueous media.

Storage Temperature

-20°C

[4]

Boiling Point (Predicted)

437.2+28.0 °C

[5]

Density (Predicted)

1.10 £ 0.1 g/cm3

[5]

INChI=1S/C20H2503P/c1-
17(2)23-20(21)15-9-10-16-

InChl 24(22,18-11-5-3-6-12-18)19- [4]
13-7-4-8-14-19/h3-8,11-
14,17H,9-10,15-16H2,1-2H3
CC(C)OC(=0)CCCCP(=0)

SMILES [2][4]
(clcccecl)c2ccecec2

Synthesis

The synthesis of Isopropyl 5-(diphenylphosphoryl)pentanoate typically involves a multi-step

process. A general synthetic workflow is outlined below.
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A generalized synthetic workflow for Isopropyl 5-(diphenylphosphoryl)pentanoate.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of publicly available information regarding the specific
biological activity and mechanism of action of Isopropyl 5-(diphenylphosphoryl)pentanoate.
Its primary characterization in scientific literature is as a chemical impurity.

Toxicology: The available safety data indicates that Isopropyl 5-
(diphenylphosphoryl)pentanoate is a skin and eye irritant.[3] No in-depth toxicological
studies have been published.

Pharmacology: As an organophosphorus compound, there is a potential for interaction with
various biological systems. However, without specific studies, any discussion on its
pharmacological effects would be speculative. Its structural similarity to other
organophosphorus compounds does not provide a direct correlation to a specific biological
activity.

Due to the absence of research on its biological effects, no signaling pathways have been
elucidated for Isopropyl 5-(diphenylphosphoryl)pentanoate.

Experimental Protocols

The most relevant experimental protocol available for this compound is its detection and
quantification as an impurity in Latanoprost formulations, typically using High-Performance
Liquid Chromatography (HPLC) with UV detection.

Analytical Method: HPLC-UV for Impurity Profiling

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1141997?utm_src=pdf-body-img
https://www.benchchem.com/product/b1141997?utm_src=pdf-body
https://www.benchchem.com/product/b1141997?utm_src=pdf-body
https://www.benchchem.com/product/b1141997?utm_src=pdf-body
https://www.benchchem.com/product/b1141997?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-5-_diphenylphosphoryl_pentanoate
https://www.benchchem.com/product/b1141997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

This section outlines a general experimental protocol for the analysis of Isopropyl 5-
(diphenylphosphoryl)pentanoate in a Latanoprost drug substance or product.

Sample and Standard Preparation

HPLC Analysis
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A typical workflow for the HPLC-UV analysis of Isopropyl 5-(diphenylphosphoryl)pentanoate
as an impurity.

Methodology Details:

 Instrumentation: A standard HPLC system equipped with a UV-Vis detector is suitable.

e Column: A C18 reversed-phase column is commonly used for the separation of Latanoprost
and its impurities.

» Mobile Phase: The mobile phase is typically a mixture of an organic solvent (e.qg.,
acetonitrile) and an aqueous buffer. The composition can be isocratic (constant) or a gradient
(changing over time) to achieve optimal separation.

o Detection: UV detection is performed at a wavelength where both Latanoprost and the
impurity have significant absorbance.

o Standard Preparation: A reference standard of Isopropyl 5-
(diphenylphosphoryl)pentanoate is required for accurate quantification. A stock solution is
prepared and diluted to a known concentration.

o Sample Preparation: The Latanoprost drug substance or product is dissolved in a suitable
solvent and diluted to fall within the linear range of the assay.

e Quantification: The amount of Isopropyl 5-(diphenylphosphoryl)pentanoate in the sample
is determined by comparing the peak area of the impurity in the sample chromatogram to the
peak area of the known concentration of the reference standard.

Conclusion

Isopropyl 5-(diphenylphosphoryl)pentanoate is a well-characterized organophosphorus
compound, primarily of interest to researchers and professionals in the field of pharmaceutical
development and quality control due to its status as a process impurity in Latanoprost
synthesis. While its physicochemical properties and analytical detection methods are
established, there is a clear gap in the understanding of its biological activity and toxicological
profile beyond basic irritation data. Future research could focus on investigating the potential
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biological effects of this molecule, given its organophosphorus nature, to provide a more
complete safety and activity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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